Acid red 52

Specification

• CAS No.: 3520-42-1
• Molecular Formula: C27H30N2NaO7S2
• Molecular Weight: 581.7 g/mol
• IUPAC Name: sodium;4-[3-(diethylamino)-6-diethylazaniumylidenexanthen-9-yl]benzene-1,3-disulfonate
• Standard InChI: InChI=1S/C27H30N2O7S2.Na/c1-5-28(6-2)18-9-12-21-24(15-18)36-25-16-19(29(7-3)8-4)10-13-22(25)27(21)23-14-11-20(37(30,31)32)17-26(23)38(33,34)35;/h9-17H,5-8H2,1-4H3,(H-,30,31,32,33,34,35)
• Standard InChI Key: WZRAZHWOVXUHNF-UHFFFAOYSA-N
• SMILES: CCN(CC)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](CC)CC)C=C3O2)C4=C(C=C(C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+]
• Canonical SMILES: CCN(CC)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](CC)CC)C=C3O2)C4=C(C=C(C=C4)S(=O)(=O)O)S(=O)(=O)[O-].[Na]

Introduction

Chemical Identity and Structure

Acid Red 52, also identified as C.I. 45100, belongs to the xanthene class of dyes with a molecular formula of C27H29N2NaO7S2 and a molecular weight of 580.65. The compound is registered under CAS Registry Number 3520-42-1. As a sulfonated derivative, the structural composition includes sodium salt components that contribute to its water solubility characteristics and dyeing properties. The chemical structure features a xanthene core with diethylamino groups and sulfonate moieties that enable binding to protein-based fibers.

The physical appearance of Acid Red 52 is characterized as a dark red to light brown powder that exhibits color-shifting properties depending on the medium and concentration. In water, it produces a blue-light red solution with distinctive fluorescence properties. The compound also demonstrates solubility in alcohol, showing versatility in various solvent systems.

Manufacturing and Synthesis Methods

The industrial synthesis of Acid Red 52 follows a multi-step chemical process involving several key reactions. The primary manufacturing method begins with the condensation of 4-Formylbenzene-1,3-disulfonic acid with 3-(Diethylamino)phenol. This initial condensation product subsequently undergoes dehydration with sulfuric acid, followed by oxidation using ferric chloride. The final step involves conversion to the sodium salt form to produce the commercial dye product.

This production process requires precise control of reaction conditions to ensure optimal yield and purity. The commercial product typically contains approximately 80% pure dye content, with standardized quality parameters for industrial applications. Manufacturing facilities worldwide produce this compound according to similar chemical pathways, though specific proprietary modifications may exist among different manufacturers.

Technical Specifications

Standard commercial Acid Red 52 typically meets the following technical specifications:

Parameter	Specification
Appearance	Dark Red Powder
Shade	Similar to Standard
Tinting strength (%)	400
Insolubility in water (%)	≤1
Residues on sieve (60 mesh) (%)	≤5

These specifications ensure consistent performance in dyeing applications and represent industry standards for quality control in commercial production.

Applications and Performance

Acid Red 52 demonstrates significant versatility across multiple applications, with its primary use in textile dyeing processes. The dye's affinity for protein-based fibers makes it particularly suitable for wool, silk, and polyamide substrates.

Textile Applications

The primary application of Acid Red 52 is in the dyeing of animal fibers and synthetic polyamides. Specifically, the dye is utilized for:

• Wool and silk dyeing

• Polyamide fiber coloration

• Direct printing on wool and silk fabrics

• Dyeing of wool and polyamide blended fabrics

The dye produces vibrant reddish shades with distinctive fluorescent qualities that make it valuable for creating bright, eye-catching textile products. Its effectiveness in both dyeing and direct printing processes enhances its commercial utility.

Other Applications

Beyond textile applications, Acid Red 52 finds utility in:

• Leather dyeing processes

• Specialty colorant applications

• Technical dyeing applications requiring water-soluble red colorants

The compound's unique optical properties, including its fluorescence, make it suitable for specialized applications beyond conventional textile dyeing.